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Introduction

Tris-PCz, chemically known as 9-phenyl-3,6-bis(9-phenyl-9H-carbazol-3-yl)-9H-carbazole, is a
key organic material in the advancement of organic light-emitting diodes (OLEDS), particularly
those utilizing thermally activated delayed fluorescence (TADF). Its high triplet energy is a
critical parameter that dictates its performance as a host, hole transport layer (HTL), and
exciton blocking layer (EBL) material. A precise understanding and accurate measurement of
this property are paramount for the rational design and optimization of high-efficiency OLED
devices. This technical guide provides an in-depth overview of the triplet energy of Tris-PCz,
including its quantitative value, the experimental methodology for its determination, and the
underlying photophysical principles.

Core Photophysical Properties of Tris-PCz

A summary of the key photophysical and electronic properties of Tris-PCz is presented below.
These parameters are essential for understanding its behavior in an optoelectronic device.
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Property Value Conditions
Triplet Energy (ET) 2.7eV
Absorption Maximum (Aabs) 305 nm In Dichloromethane (DCM)
Photoluminescence Maximum )
415 nm In Dichloromethane (DCM)

(APL)
Highest Occupied Molecular

. -5.6 eV
Orbital (HOMO)
Lowest Unoccupied Molecular

) -2.1eV
Orbital (LUMO)
Chemical Formula C54H35N3
CAS Number 1141757-83-6

Experimental Determination of Triplet Energy

The triplet energy of organic materials like Tris-PCz is experimentally determined using low-
temperature phosphorescence spectroscopy. This technique allows for the direct observation of
the radiative decay from the lowest triplet excited state (T1) to the singlet ground state (SO0).

Experimental Protocol: Low-Temperature
Phosphorescence Spectroscopy

This protocol outlines the key steps and equipment for measuring the triplet energy of Tris-
PCz.

1. Sample Preparation:

o Solution: A dilute solution of Tris-PCz is prepared in a suitable organic solvent (e.g., 2-
methyltetrahydrofuran (2-MeTHF) or a mixture of diethyl ether, isopentane, and ethanol in a
5:5:2 ratio) at a concentration of approximately 10-5 M. The solvent should form a clear, rigid
glass at cryogenic temperatures to minimize non-radiative decay pathways.

e Thin Film: Alternatively, a thin film of Tris-PCz can be prepared by vacuum deposition or
spin-coating onto a quartz substrate.
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Degassing: The sample (in a quartz tube for solutions) is thoroughly degassed to remove
dissolved oxygen, which is an efficient quencher of triplet states. This is typically achieved by
several freeze-pump-thaw cycles.

. Experimental Setup:

Excitation Source: A pulsed laser (e.g., a nitrogen laser at 337 nm or a frequency-tripled
Nd:YAG laser at 355 nm) is used to excite the sample. The excitation wavelength should be
chosen to be within the absorption band of Tris-PCz.

Cryostat: The sample is mounted in a liquid nitrogen cryostat to cool it to 77 K (-196 °C). At
this temperature, non-radiative decay processes are suppressed, and phosphorescence
becomes more prominent.

Detection System:
o A spectrometer is used to disperse the emitted light.

o Atime-gated intensified charge-coupled device (ICCD) camera or a photomultiplier tube
(PMT) coupled with a multichannel analyzer is used as the detector. Time-gating is crucial
to separate the long-lived phosphorescence signal from the short-lived fluorescence. A
delay is introduced after the laser pulse to ensure that the fluorescence has decayed
before the phosphorescence signal is collected.

. Data Acquisition:
The sample is excited by the pulsed laser.

The emission is collected at a 90-degree angle to the excitation beam to minimize scattered
light.

The time-gated detector captures the phosphorescence spectrum after a set delay time
(typically in the microsecond to millisecond range).

The spectrum is recorded over a range of wavelengths, typically starting from the end of the
fluorescence region to longer wavelengths.
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4. Data Analysis:

e The triplet energy (ET) is determined from the high-energy onset of the phosphorescence
spectrum. This corresponds to the energy of the 0-0 vibronic transition (the transition from
the lowest vibrational level of the T1 state to the lowest vibrational level of the SO state).

e The onset is typically identified as the wavelength at which the intensity is 10% of the peak
maximum on the high-energy side of the spectrum.

e The triplet energy is then calculated using the following equation: ET (eV) = 1240 / Aphos(0-
0) (nm) where Aphos(0-0) is the wavelength of the 0-0 phosphorescence transition in
nanometers.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the experimental determination of
the triplet energy of Tris-PCz.
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Caption: Workflow for Triplet Energy Determination.

Role of Triplet Energy in TADF OLEDs
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The high triplet energy of Tris-PCz is fundamental to its application in TADF OLEDs. In these
devices, non-emissive triplet excitons are converted to emissive singlet excitons through a
process called reverse intersystem crossing (RISC). For efficient RISC to occur in a guest
emitter molecule, the host material (in this case, Tris-PCz) must have a triplet energy that is
higher than that of the emitter. This prevents the undesirable energy transfer from the emitter's
triplet state to the host's triplet state, a process that would quench the delayed fluorescence. By
effectively confining the triplet excitons on the emitter molecules, Tris-PCz ensures that they
can be efficiently up-converted to singlets and contribute to light emission, leading to high
internal quantum efficiencies.

The diagram below illustrates the energy transfer processes in a TADF-OLED where Tris-PCz
acts as a host material.
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Caption: Energy Level Diagram in a TADF-OLED.

Conclusion

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8231135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The triplet energy of 2.7 eV for Tris-PCz is a defining characteristic that enables its successful
implementation in high-performance OLEDs. The accurate determination of this value through
low-temperature phosphorescence spectroscopy is a critical step in the characterization of this
and similar organic electronic materials. A thorough understanding of the experimental
protocols and the role of triplet energy in device physics is essential for researchers and
scientists working towards the next generation of organic electronics.

 To cite this document: BenchChem. [Unveiling the Triplet Energy of Tris-PCz: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8231135#triplet-energy-of-tris-pcz-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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